MFCD18318395

• IUPAC Name: 5-[2-fluoro-3-(trifluoromethyl)phenyl]-2-methoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C14H9F4NO3/c1-22-12-9(13(20)21)5-7(6-19-12)8-3-2-4-10(11(8)15)14(16,17)18/h2-6H,1H3,(H,20,21)
• InChI Key: HBNFQODLZGMXLB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=N1)C2=C(C(=CC=C2)C(F)(F)F)F)C(=O)O
• Molecular Formula: C14H9F4NO3
• DSSTOX Substance ID: DTXSID20688263
• Molecular Weight: 315.22 g/mol
• CAS No.: 1261937-55-6

Description

MFCD18318395 is a chemical compound with a unique structure and properties that make it valuable in various scientific and industrial applications. This compound has garnered attention due to its potential uses in fields such as chemistry, biology, medicine, and industry. Understanding its synthesis, reactions, and applications can provide insights into its significance and potential.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD18318395 involves several steps, each requiring specific conditions to ensure the desired product is obtained. The synthetic routes typically involve the use of organic solvents, catalysts, and controlled temperatures. Detailed procedures for the synthesis of this compound can be found in specialized chemical literature and patents.

Industrial Production Methods: Industrial production of this compound often involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow reactors and automated synthesis systems are commonly employed in industrial settings to produce large quantities of this compound efficiently.

Chemical Reactions Analysis

Types of Reactions: MFCD18318395 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties, enabling its use in different applications.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products: The major products formed from the reactions of this compound depend on the specific reagents and conditions used For example, oxidation reactions may yield oxidized derivatives, while reduction reactions can produce reduced forms of the compound

Scientific Research Applications

MFCD18318395 has a wide range of scientific research applications due to its unique properties. In chemistry, it is used as a reagent and intermediate in the synthesis of complex molecules. In biology, it serves as a tool for studying biochemical pathways and interactions. In medicine, this compound is investigated for its potential therapeutic effects and as a diagnostic agent. Industrially, it is utilized in the production of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of MFCD18318395 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. For example, in medicinal applications, this compound may interact with enzymes or receptors, modulating their activity and leading to therapeutic outcomes. Understanding the molecular targets and pathways involved is crucial for optimizing the compound’s use in different applications.